Cas no 10132-07-7 (4-Amino-2,6-dichloropyrimidine)

• Product name: 4-Amino-2,6-dichloropyrimidine
• CAS No: 10132-07-7
• MF: C₄H₃Cl₂N₃
• MW: 163.992717981339
• MDL: MFCD00038015
• CID: 48414
• PubChem ID: 82387

4-Amino-2,6-dichloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,6-dichloropyrimidine
• 2,4-dichloro-6-amino pyrimidine
• 2,6-dichloropyriMidin-4-aMine
• 4-Pyrimidinamine,2,6-dichloro-
• 2,6-Dichloro-4-aminopyrimidine
• 2,6-dichloro-4-pyrimidinamin
• 2,6-dichloro-4-pyrimidinamine
• 2,6-Dichloro-pyrimidin-4-ylamine
• 2,6-Dichloropyrimidine-4-amine
• 4-amino-2,6-dichloro-1,3-pyrimidine
• dichloro-6-aminopyrimidine
• 4-Amino-2,6-dichloropyrimidine 97%
• 4-Amino-2,6-dichloropyrimidine ,97%
• EINECS 233-369-3
• DTXSID0064961
• NSC-51667
• 4-Amino-2,6-dichlorpyrimidin
• CS-W019530
• A16268
• Q-102303
• HY-W018744
• 4-Amino-2,6-dichloropyrimidine, 95%
• EN300-84345
• BP-10868
• FT-0600913
• NS00023048
• MFCD00038015
• PS-5666
• NSC 51667
• NSC51667
• AKOS008901384
• SCHEMBL246058
• AC-3072
• BDBM626217
• 2,6-Dichloro-4-pyrimidinamine #
• Pyrimidine, 4-amino-2,6-dichloro-
• 4-Pyrimidinamine,6-dichloro-
• SB12738
• Pyrimidin-4-amine, 2,6-dichloro-
• 2,6-dichloro-pyrimidin-4-yl-amine
• 10132-07-7
• 4-Pyrimidinamine, 2,6-dichloro-
• SY003746
• 6-Amino-2,4-dichloropyrimidine
• AM20070662
• DB-006622
• STL415947
• BBL034697
• 2,4-Dichloro-6-aminopyrimidine
• A2082

• MDL： MFCD00038015
• Inchi： 1S/C4H3Cl2N3/c5-2-1-3(7)9-4(6)8-2/h1H,(H2,7,8,9)
• InChI Key： UPVBKNZVOJNQKE-UHFFFAOYSA-N
• SMILES： ClC1=CC(N)=NC(=N1)Cl

Computed Properties

• Exact Mass: 162.97000
• Monoisotopic Mass: 162.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 3
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.606
• Melting Point: 258-267 °C
• Boiling Point: 323.5±22.0 °C at 760 mmHg
• Flash Point: 149.5±22.3 °C
• Refractive Index: 1.633
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 51.80000
• LogP: 1.94680
• Solubility: React with water.

4-Amino-2,6-dichloropyrimidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Storage Condition：2-8°C
• TSCA：Yes
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S36/37

4-Amino-2,6-dichloropyrimidine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 4-Amino-2,6-dichloropyrimidine

Recent Advances in the Research and Applications of 4-Amino-2,6-dichloropyrimidine (CAS: 10132-07-7)

4-Amino-2,6-dichloropyrimidine (CAS: 10132-07-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its role in chemical transformations. This research brief synthesizes the latest findings on the compound, focusing on its synthetic applications, biological activities, and potential industrial uses.

A recent study published in the Journal of Medicinal Chemistry explored the use of 4-Amino-2,6-dichloropyrimidine as a precursor for the synthesis of kinase inhibitors. The research demonstrated that modifications at the 4-amino position could significantly enhance the selectivity and potency of these inhibitors against specific cancer-related kinases. The study also provided insights into the structural-activity relationships (SAR) of these derivatives, paving the way for the design of more effective anticancer drugs.

In the field of agrochemicals, 4-Amino-2,6-dichloropyrimidine has been utilized in the development of new herbicides. A 2023 study in Pest Management Science reported the synthesis of pyrimidine-based herbicides derived from this compound, which exhibited superior herbicidal activity against broadleaf weeds. The researchers emphasized the compound's versatility as a building block for creating environmentally friendly agrochemicals with reduced toxicity profiles.

Another significant advancement involves the use of 4-Amino-2,6-dichloropyrimidine in metal-catalyzed cross-coupling reactions. A recent Organic Letters publication detailed its role in palladium-catalyzed amination reactions, enabling the efficient synthesis of complex heterocyclic systems. This methodology has broad implications for the streamlined production of pharmaceuticals and fine chemicals.

From a pharmacological perspective, novel derivatives of 4-Amino-2,6-dichloropyrimidine have shown promise as antimicrobial agents. Research published in Bioorganic & Medicinal Chemistry Letters identified several pyrimidine derivatives with potent activity against drug-resistant bacterial strains. These findings underscore the compound's potential in addressing the global challenge of antimicrobial resistance.

The compound's safety profile and environmental impact have also been subjects of recent investigation. Regulatory agencies are increasingly focusing on the sustainable production and handling of such chemical intermediates. A 2023 risk assessment study provided updated data on the compound's toxicological properties, which will inform future industrial applications and safety protocols.

In conclusion, 4-Amino-2,6-dichloropyrimidine (CAS: 10132-07-7) continues to be a valuable scaffold in chemical and pharmaceutical research. The recent studies demonstrate its expanding utility across multiple domains, from drug discovery to agrochemical development. Future research directions may include further exploration of its derivatives for targeted therapies and the development of greener synthetic methodologies for its production.